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Compound of Interest

4-Fluoro-2-
Compound Name:
(methoxymethoxy)phenol

Cat. No.: B12084483

Get Quote

Executive Summary

Status: Non-Catalog / Custom Synthesis Required Primary Precursor: 4-Fluorocatechol (CAS
367-32-8) Commercial Availability: Low (Direct) / High (Precursor)

4-Fluoro-2-(methoxymethoxy)phenol is a specialized, mono-protected catechol intermediate
used primarily in the synthesis of complex fluorinated bioactive molecules. Unlike its fully
methylated analog (4-Fluoro-2-methoxyphenol), this compound is not a standard catalog item
available from major global distributors (e.g., Sigma-Aldrich, Merck, Enamine) as an off-the-
shelf product.

Current procurement strategies must rely on Custom Synthesis (CRO) or In-House Preparation
via the selective protection of 4-fluorocatechol. This guide provides the technical roadmap for
sourcing the precursor, executing the synthesis, and validating the regiochemistry of the final
product.

Chemical Profile & Disambiguation

© 2026 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b12084483#bc-rfq
https://www.benchchem.com/product/b12084483/docs?utm_src=pdf-body#technical-guide-supply-chain-synthesis-of-4-fluoro-2-methoxymethoxy-phenol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12084483?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Critical Warning: A common procurement error is confusing the target compound with the
widely available Guaiacol derivative.

Feature Target Compound Common Analog (Incorrect)

4-Fluoro-2-
Name 4-Fluoro-2-methoxyphenol
(methoxymethoxy)phenol

Phenol with a MOM ether (- Phenol with a Methyl ether (-
OCH20CHs) at C2 OCHs) at C2

Structure

) Labile protecting group
Function Stable ether (robust)
(removable)

CAS No. Not widely indexed (Custom) 450-93-1

Availability Rare / Make-on-Demand Commodity / In-Stock

Structural Logic: The target molecule retains a free phenolic hydroxyl at position 1 (or 2,
depending on tautomer/numbering priority), while the adjacent hydroxyl is masked by a
methoxymethyl (MOM) group. This allows for orthogonal functionalization of the phenol ring—a
critical tactic in medicinal chemistry for late-stage fluorination or scaffold diversification.

Supply Chain Landscape

Since direct sourcing is unavailable, the supply chain strategy shifts to Precursor Acquisition.

A. Primary Precursor: 4-Fluorocatechol
e CAS: 367-32-8[1][2]

e Synonyms: 4-Fluoro-1,2-benzenediol; 4-Fluoropyrocatechol.[2]
o Purity Requirements: 298% (HPLC) to minimize isomeric impurities during protection.
e Major Suppliers:
o Global: Sigma-Aldrich (Merck), Thermo Fisher Scientific (Alfa Aesar), TCI Chemicals.

o Bulk/Process: Combi-Blocks, Fluorochem, Apollo Scientific.
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B. Reagent Sourcing: MOM-Chloride (MOM-CI)

CAS: 107-30-2

Safety Alert: Chloromethyl methyl ether (MOM-CI) is a known human carcinogen.

Regulatory: Restricted in some jurisdictions. Many labs prefer to generate MOM-CI in situ or
use less toxic alternatives (e.g., Dimethoxymethane with P205), though direct alkylation with

MOM-CI remains the yield standard.

Procurement Strategy: Make vs. Buy Decision

Need 4-Fluoro-2-(methoxymethoxy)phenol

Check Commercial Catalogs
(Sigma, Enamine, SciFinder)

Result: Not Available

Select Sourcing Route

Route A: In-House Synthesis Route B: Custom Synthesis (CRO)
(High Control, Lower Cost) (WuXi, ChemPartner, Curia)

1. Buy 4-Fluorocatechol (CAS 367-32-8) 1. Define Specs (95%+ Purity)
2. Perform Mono-MOM Protection 2. Lead Time: 4-6 Weeks
3. Purify Regioisomers 3. Cost: ~$2,000-$5,000/10g

Click to download full resolution via product page
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Figure 1: Decision matrix for procuring the target intermediate. Due to lack of catalog
availability, researchers must choose between internal synthesis or outsourcing.

Technical Synthesis Workflow (In-House)

For teams choosing Route A, the following protocol addresses the critical challenge:
Regioselectivity.

The Challenge: 4-Fluorocatechol has two nucleophilic hydroxyl groups.
e C1-OH (Para to F): More acidic due to the electron-withdrawing effect of Fluorine (inductive).
e C2-OH (Meta to F): Less acidic.

Standard base-mediated alkylation (NaH/MOM-CI) typically favors the more acidic position
(C1), yielding 4-Fluoro-1-(methoxymethoxy)-2-phenol. To obtain the 2-(methoxymethoxy)
isomer, controlled stoichiometry or statistical separation is required.

Protocol: Statistical Mono-Protection
» Reagents: 4-Fluorocatechol (1.0 eq), MOM-CI (0.9 eq), DIPEA (1.2 eq).

» Solvent: Dichloromethane (DCM), anhydrous, 0°C.

Step-by-Step Methodology:

Dissolution: Dissolve 4-Fluorocatechol in DCM under Argon atmosphere. Cool to 0°C.[3]

Base Addition: Add DIPEA (N,N-Diisopropylethylamine) slowly. The solution may darken due
to phenoxide formation.

Controlled Alkylation: Add MOM-CI dropwise over 60 minutes.

o Note: Using a slight deficit of MOM-CI (0.9 eq) minimizes the formation of the bis-MOM
ether byproduct.

Quench & Workup: Quench with sat. NH4Cl. Extract with DCM.[3] Wash with brine, dry over
Naz2S0a.
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 Purification (Critical): The crude mixture will contain:

o

Starting Material (4-Fluorocatechol)[2]

[¢]

Product A: 4-Fluoro-1-(methoxymethoxy)-2-phenol (Major)

[¢]

Product B: 4-Fluoro-2-(methoxymethoxy)phenol (Target/Minor)

[e]

Byproduct: Bis-MOM ether.

o Chromatography: Flash column chromatography (Silica gel, Hexane/EtOAc gradient). The
bis-protected material elutes first (non-polar), followed by the mono-protected isomers, and
finally the starting material. Careful gradient optimization (e.g., 0-20% EtOAC) is required to
separate the two mono-regioisomers.

Regioisomer Identification (NMR)

o Target (2-MOM): Look for NOE (Nuclear Overhauser Effect) correlations between the MOM
methylene protons (-OCH20-) and the aromatic proton at C3 (ortho to the MOM group).

e Isomer (1-MOM): The MOM protons will show NOE with the protons at C2 and C6 (ortho
positions).

Quality Control & Validation

Before using this intermediate in downstream coupling, certify the batch using these
parameters:

© 2026 BenchChem. All rights reserved. 5/8 Tech Support


https://www.lookchem.com/404.htm
https://www.benchchem.com/product/b12084483/docs?utm_src=pdf-body#technical-guide-supply-chain-synthesis-of-4-fluoro-2-methoxymethoxy-phenol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12084483?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Test Acceptance Criteria Purpose

Integration of MOM (-OCH20-)
= 2H; OMe = 3H. Aromatic

1H NMR (DMSO-d6) region must show 3 protons
with correct splitting (F-

Confirm identity and removal of

solvents.

coupling).

) Confirm absence of starting
Single sharp peak (approx ] ) )
19F NMR material (shift change) and bis-
-120 to -140 ppm).
product.

[M-H]- or [M+Na]+ consistent .
LC-MS ) Purity check (>95%).
with MW 172.15 Da.

Single spot, distinct Rf from ) )
TLC ) Quick purity check.
starting catechol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. 4-Fluoro-1,2-benzenediol | C6H5FO2 | CID 160458 - PubChem
[pubchem.ncbi.nim.nih.gov]
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2. lookchem.com [lookchem.com]

3. total-synthesis.com [total-synthesis.com]

4. MOM Ethers [organic-chemistry.org]

o To cite this document: BenchChem. [Technical Guide: Supply Chain & Synthesis of 4-Fluoro-
2-(methoxymethoxy)phenol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b12084483/docs#technical-guide-supply-chain-
synthesis-of-4-fluoro-2-methoxymethoxy-phenol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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